N-[(1,3-dimethylpyrazol-4-yl)methyl]-1-ethyl-5-methylpyrazole-4-carboxamide

• Molecular Formula: C13H19N5O
• Molecular Weight: 261.32 g/mol
• IUPAC Name: N-[(1,3-dimethylpyrazol-4-yl)methyl]-1-ethyl-5-methylpyrazole-4-carboxamide
• InChI: InChI=1S/C13H19N5O/c1-5-18-10(3)12(7-15-18)13(19)14-6-11-8-17(4)16-9(11)2/h7-8H,5-6H2,1-4H3,(H,14,19)
• InChI Key: CIMGQVVYZHDKPB-UHFFFAOYSA-N
• SMILES: CCN1C(=C(C=N1)C(=O)NCC2=CN(N=C2C)C)C

Description

N-[(1,3-dimethylpyrazol-4-yl)methyl]-1-ethyl-5-methylpyrazole-4-carboxamide, also known as C646, is a small molecule inhibitor that has been widely used in scientific research. C646 has been shown to selectively inhibit the activity of histone acetyltransferase (HAT) p300/CBP-associated factor (PCAF), which plays a crucial role in regulating gene expression and cell growth.

Mechanism of Action

N-[(1,3-dimethylpyrazol-4-yl)methyl]-1-ethyl-5-methylpyrazole-4-carboxamide selectively inhibits the activity of histone acetyltransferase (HAT) p300/CBP-associated factor (PCAF) by binding to the catalytic domain of PCAF. This leads to a decrease in the acetylation of histone and non-histone proteins, which in turn affects gene expression and cellular processes.
Biochemical and Physiological Effects:
N-[(1,3-dimethylpyrazol-4-yl)methyl]-1-ethyl-5-methylpyrazole-4-carboxamide has been shown to have a wide range of biochemical and physiological effects. In cancer cells, N-[(1,3-dimethylpyrazol-4-yl)methyl]-1-ethyl-5-methylpyrazole-4-carboxamide inhibits cell growth and induces apoptosis by blocking the activity of PCAF. N-[(1,3-dimethylpyrazol-4-yl)methyl]-1-ethyl-5-methylpyrazole-4-carboxamide has also been shown to affect the DNA damage response by inhibiting the acetylation of the histone protein H2AX. In addition, N-[(1,3-dimethylpyrazol-4-yl)methyl]-1-ethyl-5-methylpyrazole-4-carboxamide has been shown to affect the differentiation of embryonic stem cells by inhibiting the acetylation of the transcription factor Oct4.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[(1,3-dimethylpyrazol-4-yl)methyl]-1-ethyl-5-methylpyrazole-4-carboxamide in lab experiments is its high selectivity for PCAF. N-[(1,3-dimethylpyrazol-4-yl)methyl]-1-ethyl-5-methylpyrazole-4-carboxamide has been shown to have minimal off-target effects and does not affect the activity of other HATs. However, one of the limitations of using N-[(1,3-dimethylpyrazol-4-yl)methyl]-1-ethyl-5-methylpyrazole-4-carboxamide is its relatively low potency compared to other HAT inhibitors. In addition, N-[(1,3-dimethylpyrazol-4-yl)methyl]-1-ethyl-5-methylpyrazole-4-carboxamide has poor solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of N-[(1,3-dimethylpyrazol-4-yl)methyl]-1-ethyl-5-methylpyrazole-4-carboxamide in scientific research. One area of interest is the study of the role of PCAF in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N-[(1,3-dimethylpyrazol-4-yl)methyl]-1-ethyl-5-methylpyrazole-4-carboxamide has also been shown to have potential as a therapeutic agent for cancer treatment. Additionally, there is ongoing research to develop more potent and selective HAT inhibitors that can be used in combination with N-[(1,3-dimethylpyrazol-4-yl)methyl]-1-ethyl-5-methylpyrazole-4-carboxamide to target multiple HATs simultaneously.

Synthesis Methods

The synthesis of N-[(1,3-dimethylpyrazol-4-yl)methyl]-1-ethyl-5-methylpyrazole-4-carboxamide involves a multi-step process that starts with the reaction of 1,3-dimethylpyrazole-4-carboxylic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with N-ethyl-N-methylamine to form the corresponding amide. Finally, the amide is reacted with 1-(bromomethyl)-3,5-dimethylpyrazole to yield N-[(1,3-dimethylpyrazol-4-yl)methyl]-1-ethyl-5-methylpyrazole-4-carboxamide.

Scientific Research Applications

N-[(1,3-dimethylpyrazol-4-yl)methyl]-1-ethyl-5-methylpyrazole-4-carboxamide has been widely used in scientific research to study the role of p300/CBP-associated factor (PCAF) in various cellular processes. One of the major applications of N-[(1,3-dimethylpyrazol-4-yl)methyl]-1-ethyl-5-methylpyrazole-4-carboxamide is in the field of cancer research, where it has been shown to inhibit the growth of cancer cells by blocking the activity of PCAF. N-[(1,3-dimethylpyrazol-4-yl)methyl]-1-ethyl-5-methylpyrazole-4-carboxamide has also been used to study the role of PCAF in other cellular processes such as cell differentiation, apoptosis, and DNA damage response.